Cas no 321318-29-0 (1-(3,5-Difluorophenyl)ethanamine)
321318-29-0 structure
Product Name:1-(3,5-Difluorophenyl)ethanamine
CAS No:321318-29-0
MF:C8H9F2N
MW:157.16056895256
MDL:MFCD04038286
CID:303845
PubChem ID:2783196
Update Time:2024-10-31
1-(3,5-Difluorophenyl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- (RS)-1-(3,5-DIFLUOROPHENYL)ETHYLAMINE
- Benzenemethanamine,3,5-difluoro-a-methyl-
- 1-(3,5-difluorophenyl)ethanamine
- 1-(3,5-Difluorophenyl)ethylamine
- (R,S)-1-(3,5-difluorophenyl)ethylamine, AldrichCPR
- [1-(3,5-difluorophenyl)ethyl]amine
- 3,5-Difluoro-alpha-methylbenzylamine
- AS-33202
- J-018642
- Benzenemethanamine, 3,5-difluoro-alpha-methyl-, (alphaS)-
- A821157
- SB44470
- FT-0676816
- (AlphaS)-3,5-difluoro-alpha-methylbenzenemethanamine
- SB75859
- CS-0136883
- SB75953
- EN300-1847936
- MFCD04038286
- 1-(3,5-difluorophenyl)ethyalmine
- AKOS009158741
- XTIXPIMMHGCRJD-UHFFFAOYSA-N
- 1-(3,5-DIFLUOROPHENYL)ETHAN-1-AMINE
- SCHEMBL557913
- DTXSID70382502
- FT-0652147
- 321318-29-0
- rac-1-(3,5-difluorophenyl)ethylamine
- J-501759
- (R,S)-1-(3,5-Difluorophenyl)Ethylamine
- MFCD06761826
- DB-017180
- SY383376
- Benzenemethanamine, 3,5-difluoro-alpha-methyl-, (alphaS)- (9CI)
- MFCD06761827
- SY251409
- SY062801
- 1-(3,5-Difluorophenyl)ethanamine
-
- MDL： MFCD04038286
- Inchi： 1S/C8H9F2N/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5H,11H2,1H3
- InChI Key： XTIXPIMMHGCRJD-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C(C)N)F
Computed Properties
- Exact Mass: 157.07000
- Monoisotopic Mass: 157.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: NA
- Boiling Point: 175.4±25.0 ºC (760 Torr),
- Flash Point: 69.0±10.2 ºC,
- Refractive Index: 1.493
- Solubility: Slightly soluble (1.7 g/l) (25 º C),
- PSA: 26.02000
- LogP: 2.68480
- Vapor Pressure: 1.2±0.3 mmHg at 25°C
1-(3,5-Difluorophenyl)ethanamine Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38-22
- Safety Instruction： 26-36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3,5-Difluorophenyl)ethanamine Customs Data
- HS CODE：2921499090
- Customs Data：
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-(3,5-Difluorophenyl)ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008927-1g |
(RS)-1-(3,5-Difluorophenyl)ethylamine |
321318-29-0 | 97% | 1g |
1802CNY | 2021-05-07 | |
| Alichem | A019065079-25g |
1-(3,5-Difluorophenyl)ethyalmine |
321318-29-0 | 95% | 25g |
$339.15 | 2023-09-02 | |
| Fluorochem | 034698-250mg |
1-(3,5-Difluorophenyl)ethylamine |
321318-29-0 | 97% | 250mg |
￡19.00 | 2022-03-01 | |
| Fluorochem | 034698-10g |
1-(3,5-Difluorophenyl)ethylamine |
321318-29-0 | 97% | 10g |
￡205.00 | 2022-03-01 | |
| Chemenu | CM280004-25g |
1-(3,5-Difluorophenyl)ethanamine |
321318-29-0 | 95% | 25g |
$400 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008927-1g |
(RS)-1-(3,5-Difluorophenyl)ethylamine |
321318-29-0 | 97% | 1g |
1802.0CNY | 2021-07-05 | |
| Chemenu | CM280004-25g |
1-(3,5-Difluorophenyl)ethanamine |
321318-29-0 | 95% | 25g |
$400 | 2022-06-11 | |
| Apollo Scientific | PC2002-1g |
3,5-Difluoro-alpha-methylbenzylamine |
321318-29-0 | 97% | 1g |
£24.00 | 2024-07-28 | |
| Apollo Scientific | PC2002-5g |
3,5-Difluoro-alpha-methylbenzylamine |
321318-29-0 | 97% | 5g |
£94.00 | 2024-07-28 | |
| Apollo Scientific | PC2002-25g |
3,5-Difluoro-alpha-methylbenzylamine |
321318-29-0 | 97% | 25g |
£329.00 | 2024-07-28 |
1-(3,5-Difluorophenyl)ethanamine Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
321318-29-0 (1-(3,5-Difluorophenyl)ethanamine) Related Products
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